Cas no 98437-00-4 (1,2,4-Benzotriazine-3-carboxylicacid,6-amino-(6CI))
98437-00-4 structure
Product Name:1,2,4-Benzotriazine-3-carboxylicacid,6-amino-(6CI)
CAS No:98437-00-4
MF:C8H6N4O2
MW:190.158840656281
CID:854422
PubChem ID:73010972
Update Time:2025-04-19
1,2,4-Benzotriazine-3-carboxylicacid,6-amino-(6CI) Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Benzotriazine-3-carboxylicacid,6-amino-(6CI)
- 6-Aminobenzo[e][1,2,4]triazine-3-carboxylicacid
- 6-Aminobenzo[e][1,2,4]triazine-3-carboxylic acid
- 98437-00-4
-
- Inchi: 1S/C8H6N4O2/c9-4-1-2-5-6(3-4)10-7(8(13)14)12-11-5/h1-3H,9H2,(H,13,14)
- InChI Key: UGOGXVXMDZTTFG-UHFFFAOYSA-N
- SMILES: OC(C1=NN=C2C=CC(=CC2=N1)N)=O
Computed Properties
- Exact Mass: 190.04907545g/mol
- Monoisotopic Mass: 190.04907545g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 102Ų
1,2,4-Benzotriazine-3-carboxylicacid,6-amino-(6CI) Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
98437-00-4 (1,2,4-Benzotriazine-3-carboxylicacid,6-amino-(6CI)) Related Products
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